Cas no 2138135-53-0 (1(2H)-Isoquinolinone, 7-chloro-3-(trifluoromethyl)-)

• Product Name: 1(2H)-Isoquinolinone, 7-chloro-3-(trifluoromethyl)-
• CAS No: 2138135-53-0
• MF: C₁₀H₅ClF₃NO
• MW: 247.601011991501
• CID: 5259384
• Update Time: 2025-06-30

1(2H)-Isoquinolinone, 7-chloro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 7-chloro-3-(trifluoromethyl)-

• Inchi： 1S/C10H5ClF3NO/c11-6-2-1-5-3-8(10(12,13)14)15-9(16)7(5)4-6/h1-4H,(H,15,16)
• InChI Key： WBHJFZYFPMXIPE-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC(Cl)=C2)C=C(C(F)(F)F)N1

Additional information on 1(2H)-Isoquinolinone, 7-chloro-3-(trifluoromethyl)-

Compound CAS No. 2138135-53-0: 7-Chloro-3-(Trifluoromethyl)-1(2H)-Isoquinolinone

The compound with CAS number 2138135-53-0, known as 7-Chloro-3-(Trifluoromethyl)-1(2H)-Isoquinolinone, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This isoquinolinone derivative is characterized by its unique structure, which includes a chloro substituent at the 7-position and a trifluoromethyl group at the 3-position. These substituents play a crucial role in determining the compound's chemical properties, reactivity, and potential applications.

Isoquinolinones are a class of heterocyclic compounds that have been extensively studied due to their diverse biological activities. The presence of the chlorine atom at the 7-position introduces electron-withdrawing effects, which can influence the compound's electronic properties and enhance its stability. Similarly, the trifluoromethyl group at the 3-position contributes to the molecule's lipophilicity and can enhance its bioavailability when used in pharmaceutical applications.

Recent studies have highlighted the potential of 7-Chloro-3-(Trifluoromethyl)-1(2H)-Isoquinolinone as a promising candidate in drug discovery. Researchers have explored its ability to inhibit specific enzymes and proteins associated with various diseases, including cancer and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against histone deacetylases (HDACs), which are key targets in cancer therapy.

In addition to its pharmacological applications, this compound has also been investigated for its role in organic synthesis. Its unique structure makes it an excellent building block for constructing more complex molecules. For example, chemists have utilized it as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory and antimicrobial properties.

The synthesis of 7-Chloro-3-(Trifluoromethyl)-1(2H)-Isoquinolinone involves a multi-step process that typically begins with the preparation of isoquinoline derivatives. The introduction of the chloro and trifluoromethyl groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as UV light exposure or microbial action, the compound undergoes hydrolysis to form less hazardous byproducts. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, 7-Chloro-3-(Trifluoromethyl)-1(2H)-Isoquinolinone (CAS No. 2138135-53-0) is a versatile compound with significant potential in both pharmaceutical and synthetic chemistry. Its unique structure, combined with recent research findings, positions it as a valuable tool for advancing drug discovery and chemical innovation.